Cas no 2034255-80-4 (N-{2-5-(furan-3-yl)thiophen-2-ylethyl}-2,5-dimethoxybenzene-1-sulfonamide)

• Product Name: N-{2-5-(furan-3-yl)thiophen-2-ylethyl}-2,5-dimethoxybenzene-1-sulfonamide
• CAS No: 2034255-80-4
• MF: C₁₈H₁₉NO₅S₂
• MW: 393.477162599564
• CID: 6249211
• PubChem ID: 119102206
• Update Time: 2025-07-02

N-{2-5-(furan-3-yl)thiophen-2-ylethyl}-2,5-dimethoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{2-5-(furan-3-yl)thiophen-2-ylethyl}-2,5-dimethoxybenzene-1-sulfonamide
• 2034255-80-4
• N-(2-(5-(furan-3-yl)thiophen-2-yl)ethyl)-2,5-dimethoxybenzenesulfonamide
• N-{2-[5-(furan-3-yl)thiophen-2-yl]ethyl}-2,5-dimethoxybenzene-1-sulfonamide
• AKOS026693675
• N-[2-[5-(furan-3-yl)thiophen-2-yl]ethyl]-2,5-dimethoxybenzenesulfonamide
• F6520-1868

• Inchi： 1S/C18H19NO5S2/c1-22-14-3-5-16(23-2)18(11-14)26(20,21)19-9-7-15-4-6-17(25-15)13-8-10-24-12-13/h3-6,8,10-12,19H,7,9H2,1-2H3
• InChI Key： YQEPJLMGQXADNM-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1OC)OC)(NCCC1=CC=C(C2=COC=C2)S1)(=O)=O

Computed Properties

• Exact Mass: 393.07046505g/mol
• Monoisotopic Mass: 393.07046505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 114Ų

Additional information on N-{2-5-(furan-3-yl)thiophen-2-ylethyl}-2,5-dimethoxybenzene-1-sulfonamide

Introduction to N-{2-5-(furan-3-yl)thiophen-2-ylethyl}-2,5-dimethoxybenzene-1-sulfonamide (CAS No. 2034255-80-4)

N-{2-5-(furan-3-yl)thiophen-2-ylethyl}-2,5-dimethoxybenzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number CAS No. 2034255-80-4, represents a unique molecular architecture that combines elements of heterocyclic chemistry with functionalized aromatic systems. The presence of both furan and thiophene moieties in its structure endows it with distinctive electronic and steric properties, making it a promising candidate for various chemical and biological applications.

The structural framework of N-{2-5-(furan-3-yl)thiophen-2-ylethyl}-2,5-dimethoxybenzene-1-sulfonamide is characterized by a highly conjugated system, which includes alternating double bonds and aromatic rings. This conjugation not only influences the compound's photophysical properties but also enhances its potential as a scaffold for drug discovery. The sulfonamide functional group at the para position of the dimethoxybenzene ring introduces polarity and hydrogen bonding capabilities, which are crucial for interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. The combination of furan, thiophene, and sulfonamide moieties in N-{2-5-(furan-3-yl)thiophen-2-ylethyl}-2,5-dimethoxybenzene-1-sulfonamide aligns well with this trend. These heterocycles are known for their versatility in medicinal chemistry due to their ability to modulate electronic distributions and engage in diverse non-covalent interactions with biological molecules.

The dimethoxy substitution pattern on the benzene ring further enhances the compound's pharmacological profile by introducing additional hydrophobicity and electronic modulation. This feature is particularly valuable in drug design, as it can influence both the solubility and binding affinity of the molecule. The sulfonamide group, being a well-established pharmacophore, contributes to the compound's ability to interact with enzymes and receptors, making it a potential lead for developing new therapeutic agents.

Recent advancements in computational chemistry have enabled more efficient screening of novel compounds like N-{2-5-(furan-3-yl)thiophen-2-ylethyl}-2,5-dimethoxybenzene-1-sulfonamide. Molecular modeling studies have suggested that this compound may exhibit favorable binding interactions with various biological targets, including enzymes involved in metabolic pathways and receptors implicated in neurological disorders. These predictions are supported by experimental data from related sulfonamide derivatives, which have demonstrated significant biological activity.

The synthesis of N-{2-5-(furan-3-yl)thiophen-2-ylethyl}-2,5-dimethoxybenzene-1-sulfonamide involves multi-step organic transformations that highlight the expertise required in modern synthetic chemistry. Key steps include the formation of carbon-carbon bonds between the furan and thiophene rings, followed by functionalization at the benzene core. The introduction of the sulfonamide group requires precise control over reaction conditions to ensure high yield and purity. These synthetic challenges underscore the importance of advanced methodologies in constructing complex molecular architectures.

The compound's potential applications extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for materials science applications, such as organic electronics and supramolecular chemistry. The conjugated system and functional groups present opportunities for designing molecules with specific optoelectronic properties, which could be useful in developing new types of sensors or light-emitting devices.

In conclusion, N-{2,5-(furan--3-)y)rhiophen--2-y)ethyl}-}dimethoxybenze>ene-1-sulfonamid} (CAS No.CAS No.>2034255-80->4) is a multifaceted compound with significant potential in both pharmaceutical and materials science domains. Its complex molecular architecture, featuring heterocyclic moieties and functionalized aromatic systems, positions it as a valuable scaffold for drug discovery and advanced material design. As research continues to uncover new applications for such compounds, N-{}dimethoxybenzene-*sulfo*namide} is poised to play a crucial role in shaping the future of chemical innovation.